3-fluoro-2-(propan-2-yl)benzaldehyde
Overview
Description
3-fluoro-2-(propan-2-yl)benzaldehyde is a derivative of fluorobenzaldehyde, which is a group of three constitutional isomers of fluorinated benzaldehyde . The isomers differ in the location of the fluorine, but they have the same chemical formulas . Fluorobenzaldehyde can be used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction .
Synthesis Analysis
The synthesis of fluorobenzaldehyde isomers can be achieved by a halogen-exchange reaction with 4-chlorobenzaldehyde . There are also other methods for the synthesis of benzaldehyde derivatives, such as a two-step, one-pot reduction/cross-coupling procedure .Molecular Structure Analysis
The molecular formula of this compound is C10H11FO. It is a derivative of fluorobenzaldehyde, which has a molecular formula of C7H5FO .Chemical Reactions Analysis
Fluorobenzaldehyde can be used to make a variety of Schiff base compounds through a condensation reaction . These Schiff base compounds have shown important antimicrobial properties .Scientific Research Applications
3-fluoro-2-(propan-2-yl)benzaldehyde has been used in a variety of scientific research applications, such as in the synthesis of organic compounds, in the study of biochemical and physiological processes, and in the development of new therapeutic drugs. It has also been used in the synthesis of a variety of compounds, such as 3-fluorobenzophenone, 3-fluorobenzyl alcohol, and 3-fluorobenzyl bromide. In addition, this compound has been used in the study of biochemical and physiological processes, such as the regulation of cell growth and differentiation, and in the development of new therapeutic drugs.
Mechanism of Action
The mechanism of action of 3-fluoro-2-(propan-2-yl)benzaldehyde is not yet fully understood. However, it is believed that this compound acts as a substrate for various enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, this compound has been shown to inhibit the activity of certain enzymes, such as proteases, which are involved in the breakdown of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have some effects on the regulation of cell growth and differentiation. Additionally, this compound has been shown to inhibit the activity of certain enzymes, such as proteases, which are involved in the breakdown of proteins.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-fluoro-2-(propan-2-yl)benzaldehyde in laboratory experiments is its low toxicity and low volatility. Additionally, this compound has a high solubility in a variety of solvents, making it an ideal compound for use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, such as its relatively slow reaction rate and the difficulty in purifying the product.
Future Directions
There are several potential future directions for the use of 3-fluoro-2-(propan-2-yl)benzaldehyde, including the development of new therapeutic drugs, the study of biochemical and physiological processes, and the synthesis of a variety of organic compounds. Additionally, this compound could be used in the development of new analytical techniques, such as mass spectrometry, to study the structure and properties of organic compounds. Furthermore, this compound could be used in the development of new materials, such as polymer-based materials, for use in a variety of applications. Finally, this compound could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
3-fluoro-2-(propan-2-yl)benzaldehyde is usually synthesized through a reaction between 3-fluorobenzaldehyde and propan-2-ol. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, with a strong base, such as sodium hydroxide or potassium hydroxide, as a catalyst. The reaction typically takes place at temperatures between 60-90°C and is complete within several hours. The product can then be purified using standard laboratory techniques, such as crystallization, distillation, or chromatography.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-2-(propan-2-yl)benzaldehyde involves the introduction of a fluoro group onto a benzene ring, followed by the addition of a propan-2-yl group and an aldehyde functional group.", "Starting Materials": [ "Benzene", "Fluorine gas", "Propan-2-ol", "Sodium hydride", "Chloroform", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Benzene is first treated with fluorine gas in the presence of a catalyst to introduce a fluoro group onto the benzene ring.", "The resulting fluorobenzene is then reacted with propan-2-ol in the presence of sodium hydride to add a propan-2-yl group onto the benzene ring.", "The resulting product is then oxidized using a mixture of acetic acid and sodium hydroxide to form the corresponding aldehyde functional group.", "Finally, the aldehyde is reduced using sodium borohydride in the presence of sulfuric acid to yield 3-fluoro-2-(propan-2-yl)benzaldehyde." ] } | |
| 1289048-98-1 | |
Molecular Formula |
C10H11FO |
Molecular Weight |
166.19 g/mol |
IUPAC Name |
3-fluoro-2-propan-2-ylbenzaldehyde |
InChI |
InChI=1S/C10H11FO/c1-7(2)10-8(6-12)4-3-5-9(10)11/h3-7H,1-2H3 |
InChI Key |
ZEASDILLHQQUPU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(C=CC=C1F)C=O |
Purity |
95 |
Origin of Product |
United States |
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